Cas no 61281-26-3 (1,4-Anthracenedione, 2,10-dihydroxy-)

• Product name: 1,4-Anthracenedione, 2,10-dihydroxy-
• CAS No: 61281-26-3
• MF: C₁₄H₈O₄
• MW: 240.21092
• CID: 486001
• PubChem ID: 12306977

1,4-Anthracenedione, 2,10-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 1,4-Anthracenedione, 2,10-dihydroxy-
• 4,10-dihydroxyanthracene-1,2-dione
• DTXSID90486798
• 61281-26-3

• Inchi： InChI=1S/C14H8O4/c15-10-6-11(16)13(17)9-5-7-3-1-2-4-8(7)14(18)12(9)10/h1-6,15,18H
• InChI Key： VMFWIIMJAADHPZ-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C=C3C(=C2O)C(=CC(=O)C3=O)O

Computed Properties

• Exact Mass: 240.04224
• Monoisotopic Mass: 240.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6